4-(chloromethyl)-1-phenyl-1H-1,2,3-triazole

• IUPAC Name: 4-(chloromethyl)-1-phenyltriazole
• InChI: InChI=1S/C9H8ClN3/c10-6-8-7-13(12-11-8)9-4-2-1-3-5-9/h1-5,7H,6H2
• InChI Key: AHQUALIGAOCMNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(N=N2)CCl
• Molecular Formula: C9H8ClN3
• DSSTOX Substance ID: DTXSID801264233
• Molecular Weight: 193.63 g/mol
• CAS RN: 924868-97-3

Description

“4-(chloromethyl)-1-phenyl-1H-1,2,3-triazole” likely refers to a compound that contains a 1,2,3-triazole ring, a phenyl group, and a chloromethyl group. The 1,2,3-triazole ring is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The phenyl group is a six-membered aromatic ring (a benzene ring), and the chloromethyl group consists of a carbon atom bonded to a chlorine atom and two hydrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would consist of a 1,2,3-triazole ring attached to a phenyl ring through a single bond, and a chloromethyl group attached to the 4-position of the triazole ring. The exact spatial arrangement of these groups would depend on the specific isomer of the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing effect of the chloromethyl group and the electron-donating effect of the phenyl group. The chloromethyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

1. Intermolecular Interactions in Triazole Derivatives

Triazole derivatives, including chloro and fluoro derivatives, have been studied for their intermolecular interactions, such as C–H⋯O, C–H⋯SC, C–H⋯π, and C–H⋯X. These interactions are crucial in crystal engineering and pharmaceutical design (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

2. Corrosion Inhibition in Acidic Media

Triazole derivatives have been evaluated as corrosion inhibitors for mild steel in acidic environments. Their efficiency varies depending on the substituents present in the molecule, and they can significantly reduce corrosion in hydrochloric acid solutions (Bentiss, Bouanis, Mernari, Traisnel, Vezin, & Lagrenée, 2007).

3. Use as Oxidizing Agents

Some triazole derivatives, such as 4-(p-Chloro)phenyl-1,2,4-triazole-3,5-dione, have been identified as effective oxidizing agents for the conversion of pyrazolines to pyrazoles, demonstrating their potential in organic synthesis (Zolfigol et al., 2006).

4. Gas Phase Properties for Various Applications

The gas phase properties of triazoles, such as 4-phenyl-1,2,3-triazole, have been investigated to understand their fundamental characteristics, which are important for a variety of applications including pharmaceuticals and materials science (Wang, Chen, Wang, Shi, & Lee, 2013).

5. Inhibitors for Mild Steel Corrosion

Triazole derivatives like 4-chloro-acetophenone-O-1'-(1',3',4'-triazolyl)-metheneoxime have been synthesized as inhibitors for the corrosion of mild steel in acid media. Their adsorption and inhibition efficiency are significant for industrial applications (Li, He, Pei, & Hou, 2007).

6. Biological Activity and Molecular Modeling

Novel triazole derivatives have shown significant antibacterial, antifungal, and anti-inflammatory activities. Molecular modeling studies provide insights into their structural and electronic effects related to these biological activities (El-Reedy & Soliman, 2020).

7. Luminescent Properties in Rhenium Complexes

Triazole ligands, such as 4-phenyl-1,2,3-triazole, have been used to create luminescent rhenium tricarbonyl complexes. These complexes have applications in materials science, particularly in the development of new luminescent materials (Uppal, Booth, Ali, Lockwood, Rice, & Elliott, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its application. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with. If it were used as a reagent in a chemical reaction, its mechanism of action would involve its reactivity as described above.

Safety and Hazards

As with any chemical, handling “4-(chloromethyl)-1-phenyl-1H-1,2,3-triazole” would require appropriate safety precautions. The specific hazards would depend on the properties of the compound, but could potentially include reactivity hazards (due to the presence of the chloromethyl group) and health hazards if the compound is toxic.

Future Directions

The future directions for research on this compound would depend on its applications. For example, if it shows promise as a pharmaceutical, future research could involve studying its pharmacokinetics and pharmacodynamics, testing its efficacy and safety in preclinical and clinical trials, and developing methods for its large-scale synthesis.